![molecular formula C8H5F3N2S B2945743 6-(Trifluoromethyl)benzo[d]isothiazol-3-amine CAS No. 657348-87-3](/img/structure/B2945743.png)
6-(Trifluoromethyl)benzo[d]isothiazol-3-amine
Description
6-(Trifluoromethyl)benzo[d]isothiazol-3-amine, also known as TFB-TN, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various areas.
Scientific Research Applications
Synthesis Techniques and Applications
- Facile Synthesis and Antimicrobial Activities : A research study by Idrees, Kola, and Siddiqui (2019) focused on the synthesis of novel derivatives of 6-aminoTriazolo-Thiadiazoles, which showed promising antimicrobial activities against various bacterial strains. The compounds were synthesized using a one-pot cyclocondensation reaction without undesirable side products, demonstrating their potential in biological applications, particularly in antimicrobial therapy (Idrees, Kola, & Siddiqui, 2019).
Chemical Properties and Reaction Mechanisms
- Aminolysis of Derivatives : A study by Khattab et al. (2010) investigated the kinetics of the aminolysis of N,N-Diethyl Carbamic Ester of HOBt derivatives, including 6-(trifluoromethyl)benzo[d]isothiazol-3-amine. This study is significant for understanding the reaction mechanisms and kinetics involving this compound, which can be relevant in various chemical synthesis processes (Khattab et al., 2010).
Applications in Material Science
- Electrochemical Evaluation for Corrosion Inhibition : A paper by Chaitra, Mohana, and Tandon (2015) explored the use of triazole Schiff bases, including derivatives of 6-(Trifluoromethyl)benzo[d]isothiazol-3-amine, as corrosion inhibitors on mild steel. This study is essential in material science, particularly in understanding the applications of these compounds in protecting metals against corrosion (Chaitra, Mohana, & Tandon, 2015).
properties
IUPAC Name |
6-(trifluoromethyl)-1,2-benzothiazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2S/c9-8(10,11)4-1-2-5-6(3-4)14-13-7(5)12/h1-3H,(H2,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DMDFAYWFNQVPEE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(F)(F)F)SN=C2N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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